Cas no 1172855-85-4 (ethyl 2-(1-ethyl-1H-pyrazole-3-amido)-1,3-thiazole-4-carboxylate)

• Product Name: ethyl 2-(1-ethyl-1H-pyrazole-3-amido)-1,3-thiazole-4-carboxylate
• CAS No: 1172855-85-4
• MF: C₁₂H₁₄N₄O₃S
• MW: 294.329560756683
• CID: 5915631
• PubChem ID: 25855587
• Update Time: 2025-05-26

ethyl 2-(1-ethyl-1H-pyrazole-3-amido)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• CGZHBJRBGGRTCS-UHFFFAOYSA-N
• ethyl 2-(1-ethyl-1H-pyrazole-3-amido)-1,3-thiazole-4-carboxylate
• ethyl 2-(1-ethyl-1H-pyrazole-3-carboxamido)thiazole-4-carboxylate
• ethyl 2-[(1-ethylpyrazole-3-carbonyl)amino]-1,3-thiazole-4-carboxylate
• AKOS024499704
• 1172855-85-4
• F5127-0216

• Inchi： 1S/C12H14N4O3S/c1-3-16-6-5-8(15-16)10(17)14-12-13-9(7-20-12)11(18)19-4-2/h5-7H,3-4H2,1-2H3,(H,13,14,17)
• InChI Key： CGZHBJRBGGRTCS-UHFFFAOYSA-N
• SMILES： S1C=C(C(OCC)=O)N=C1NC(C1C=CN(CC)N=1)=O

Computed Properties

• Exact Mass: 294.07866149g/mol
• Monoisotopic Mass: 294.07866149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 114Ų

Additional information on ethyl 2-(1-ethyl-1H-pyrazole-3-amido)-1,3-thiazole-4-carboxylate

Ethyl 2-(1-Ethyl-1H-Pyrazole-3-Amido)-1,3-Thiazole-4-Carboxylate: A Comprehensive Overview

Ethyl 2-(1-Ethyl-1H-Pyrazole-3-Amido)-1,3-Thiazole-4-Carboxylate (CAS No. 1172855-85-4) is a versatile organic compound with significant applications in the fields of pharmacology and agrochemistry. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule consists of a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms, and a pyrazole moiety, another five-membered heterocycle with two nitrogen atoms. These structural elements contribute to its stability and reactivity, making it a valuable component in various chemical reactions.

Recent studies have highlighted the potential of Ethyl 2-(1-Ethyl-1H-Pyrazole-3-Amido)-1,3-Thiazole-4-Carboxylate as a precursor for the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antibiotics and antifungal agents. The thiazole ring system is known to exhibit antimicrobial properties, while the pyrazole moiety enhances the compound's ability to interact with biological targets. This dual functionality makes it an attractive candidate for drug discovery programs.

One of the most notable advancements in the study of this compound involves its application in agrochemistry. Scientists have investigated its potential as a herbicide or plant growth regulator. The compound's ability to inhibit specific enzymatic pathways in plants has been thoroughly examined, with promising results indicating its potential as an eco-friendly alternative to conventional pesticides. This aligns with the growing demand for sustainable agricultural practices.

The synthesis of Ethyl 2-(1-Ethyl-1H-Pyrazole-3-Amido)-1,3-Thiazole-4-Carboxylate involves a multi-step process that combines organic synthesis techniques such as nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of pharmaceutical and agricultural industries.

In terms of pharmacokinetics, recent studies have focused on understanding the absorption, distribution, metabolism, and excretion (ADME) properties of this compound. These studies are crucial for determining its suitability as a drug candidate. Preliminary results suggest that the compound exhibits favorable pharmacokinetic profiles, making it a promising lead for further development.

Moreover, computational chemistry approaches have been employed to predict the compound's interactions with biological targets at the molecular level. Molecular docking studies have revealed potential binding sites on key enzymes and receptors, providing insights into its mechanism of action. These findings are essential for guiding future experimental studies and optimizing the compound's therapeutic potential.

In conclusion, Ethyl 2-(1-Ethyl-1H-Pyrazole-3-Amido)-1,3-Thiazole-4-Carboxylate (CAS No. 1172855-85-) represents a valuable addition to the arsenal of bioactive compounds available for drug discovery and agricultural applications. Its unique structure, combined with recent advancements in its synthesis and biological evaluation, positions it as a key player in these fields. Continued research will undoubtedly unlock further insights into its potential uses and optimize its performance in various applications.